Cas no 923456-69-3 (N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
• CAS No: 923456-69-3
• MF: C₁₈H₁₇ClN₂O₃S₂
• MW: 408.922180891037
• CID: 5448108
• Update Time: 2025-10-05

N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-benzylsulfonyl-N-(6-chloro-1,3-benzothiazol-2-yl)butanamide
• N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide

• Inchi： 1S/C18H17ClN2O3S2/c19-14-8-9-15-16(11-14)25-18(20-15)21-17(22)7-4-10-26(23,24)12-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10,12H2,(H,20,21,22)
• InChI Key： ZSNPQUAQZBDENM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Cl)C=C2S1)(=O)CCCS(CC1=CC=CC=C1)(=O)=O

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide

Comprehensive Analysis of N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 923456-69-3)

The compound N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 923456-69-3) is a synthetic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core and a phenylmethanesulfonyl moiety, has attracted attention for its possible applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide has surged due to their versatility in medicinal chemistry. The benzothiazole scaffold, in particular, is known for its bioactivity, making it a hotspot for anticancer, antimicrobial, and anti-inflammatory research. This compound’s sulfonamide group further enhances its potential as a enzyme inhibitor, aligning with current trends in targeted therapy development.

The synthesis of CAS No. 923456-69-3 involves multi-step organic reactions, including condensation and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its properties. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthesis routes to minimize environmental impact.

From a commercial perspective, N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide is gaining traction in the fine chemicals market. Its potential as a intermediate for high-value pharmaceuticals makes it a sought-after compound. Companies specializing in custom synthesis and contract research are increasingly listing it in their portfolios to meet client demands.

In the context of AI-driven drug discovery, this compound’s molecular descriptors are being analyzed using machine learning models to predict its bioactivity. Such approaches align with the industry’s shift toward computational chemistry, reducing time and costs in preclinical research. Additionally, its lipophilicity and ADMET properties are under scrutiny to assess its suitability for further development.

For researchers seeking CAS 923456-69-3 suppliers, it’s essential to verify certificates of analysis (CoA) and regulatory compliance. The compound’s stability under various storage conditions (e.g., desiccated, -20°C) is another critical factor for long-term usability. As the scientific community continues to explore its applications, N-(6-chloro-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide remains a promising candidate for innovation in life sciences.